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Compound of Interest

Compound Name: 2-Chloro-5-methoxyquinoline

CAS No.: 160893-07-2

Cat. No.: B1599733 Get Quote

2-Chloro-5-methoxyquinoline is a substituted quinoline derivative that serves as a critical

building block in medicinal chemistry and pharmaceutical research. Its utility lies in its versatile

chemical structure, which allows for further functionalization to create a diverse array of

complex molecules. Specifically, it is a key intermediate in the synthesis of various bioactive

compounds, including those with potential applications as kinase inhibitors, anti-cancer agents,

and anti-inflammatory drugs. Given its role in the early stages of drug discovery and

development, a reliable and well-characterized supply of 2-Chloro-5-methoxyquinoline is

paramount for researchers. This guide provides a comprehensive overview of the commercial

supplier landscape, outlines critical parameters for supplier evaluation, and offers a systematic

approach to sourcing this essential chemical intermediate.

The Commercial Supplier Landscape: A Multi-tiered
Market
The commercial availability of 2-Chloro-5-methoxyquinoline is robust, with a variety of

suppliers catering to different scales and quality requirements. These suppliers can be broadly

categorized into three main tiers:

Large-Scale Chemical Manufacturers: These are multinational corporations that synthesize a

vast portfolio of chemicals, often at bulk scale. While they may not always be the primary

point of contact for small-scale research quantities, they are often the original source of the

material distributed by other suppliers.
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Specialty and Niche Chemical Suppliers: This is the most common source for research and

development quantities (milligrams to kilograms). These companies, such as Combi-Blocks,

Ambeed, and BLD Pharmatech, focus on providing a wide range of unique and specialized

building blocks for medicinal chemistry. They typically offer detailed analytical data and cater

to the specific needs of research scientists.

Chemical Marketplaces and Aggregators: Platforms like eMolecules and ChemScence do

not manufacture chemicals themselves but provide a searchable database of products from

numerous suppliers. These platforms are invaluable for comparing prices, available

quantities, and lead times from a wide range of vendors in a single interface.

Key Evaluation Criteria for Supplier Selection
The selection of a suitable supplier for 2-Chloro-5-methoxyquinoline should be guided by a

thorough evaluation of several key factors that directly impact experimental success and

project timelines.

Table 1: Critical Parameters for Supplier and Product Evaluation
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Parameter Importance in R&D Key Indicators to Assess

Purity & Characterization High

>97% purity is a common

standard. Look for suppliers

providing detailed Certificates

of Analysis (CoA) with NMR,

HPLC/LC-MS, and other

analytical data.

Documentation High

Availability of a comprehensive

Safety Data Sheet (SDS) is

mandatory for safe handling

and institutional compliance.

Scalability Medium to High

Does the supplier offer a range

of quantities, from milligrams

for initial screening to

kilograms for later-stage

development?

Consistency & Reliability High

Inquire about batch-to-batch

consistency. Established

suppliers with a long track

record are often more reliable.

Lead Time & Availability High

Check for stock status and

estimated delivery times.

Platforms that show real-time

stock levels are advantageous.

Technical Support Medium

Access to a technical support

team can be valuable for

troubleshooting or inquiries

about product specifications.

Workflow for Supplier Qualification: A Systematic
Approach
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To ensure the selection of a high-quality and reliable source for 2-Chloro-5-
methoxyquinoline, a systematic qualification process is recommended. This workflow helps to

de-risk the procurement process and ensures that the material meets the stringent

requirements of drug development.
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Caption: A workflow diagram for the systematic evaluation and qualification of commercial

suppliers for critical chemical reagents.

Comparative Overview of Selected Commercial
Suppliers
While a comprehensive list of all suppliers is beyond the scope of this guide, the following table

provides a snapshot of prominent vendors offering 2-Chloro-5-methoxyquinoline. This

information is based on publicly available data and is intended for illustrative purposes.

Researchers should always verify the specifications directly with the supplier before purchase.

Table 2: Snapshot of Commercial Suppliers for 2-Chloro-5-methoxyquinoline

Supplier
Product
Number
(Example)

Stated Purity
Available
Quantities

Notes

Combi-Blocks QC-2165 97% 1g, 5g, 10g

A well-regarded

supplier of

building blocks

for drug

discovery.

Ambeed A201979 97%
250mg, 1g, 5g,

10g

Offers a wide

range of

heterocyclic

compounds.

BLD Pharmatech BD138676 97% 1g, 5g, 25g

Provides a range

of research

chemicals with

available

analytical data.

ChemScence 39929 97% 1g, 5g, 10g

A supplier

focused on

chemistry for life

sciences.
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Safe Handling and Storage Protocols
Proper handling and storage of 2-Chloro-5-methoxyquinoline are essential for maintaining its

integrity and ensuring laboratory safety. Based on available Safety Data Sheets (SDS), the

following recommendations should be followed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, chemical-resistant gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Conclusion
The successful sourcing of 2-Chloro-5-methoxyquinoline for research and drug development

hinges on a diligent and systematic approach to supplier evaluation. By prioritizing purity,

comprehensive documentation, and batch-to-batch consistency, researchers can mitigate risks

associated with poor quality reagents. The suppliers and workflow presented in this guide offer

a framework for making informed procurement decisions, ultimately contributing to the reliability

and reproducibility of scientific outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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